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Shanghai, China – December 18, 2025 – In the intricate landscape of cellular biology and drug

development, the precise understanding of molecular structures is paramount. This technical

guide delves into the chemical identity of myo-inositol hexasulfate hexapotassium, a

compound of significant interest to researchers in signaling pathways and therapeutic

development. The definitive molecular formula for this compound is C₆H₆K₆O₂₄S₆.[1][2][3][4]

This document serves as a comprehensive resource for scientists and professionals, providing

a detailed breakdown of the compound's structure, properties, and the experimental context for

its use.

Core Molecular Structure and Properties
Myo-inositol, a carbocyclic sugar, forms the backbone of this complex molecule. Its chemical

formula is C₆H₁₂O₆.[5][6][7][8][9] In the fully sulfated derivative, each of the six hydroxyl (-OH)

groups on the myo-inositol ring is replaced by a sulfate group (-OSO₃H). This substitution

results in myo-inositol hexasulfuric acid. The subsequent neutralization with six potassium ions

(K⁺) yields the stable hexapotassium salt, myo-inositol hexasulfate hexapotassium.

A summary of the key quantitative data for myo-inositol and its hexasulfated potassium salt is

presented below for clear comparison.
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Property Myo-Inositol
Myo-Inositol Hexasulfate
Hexapotassium

Molecular Formula C₆H₁₂O₆[5][6][7][8][9] C₆H₆K₆O₂₄S₆[1][2][3][4]

Molecular Weight 180.16 g/mol [6][7][9] 889.08 g/mol [1][2][3]

CAS Number 87-89-8[6][9] 28434-25-5[1][2][3]

Experimental Context and Methodologies
Myo-inositol hexasulfate hexapotassium is frequently utilized in biochemical assays to

probe the activity of various enzymes, particularly those involved in phosphate metabolism. Its

structural similarity to inositol phosphates allows it to act as a competitive inhibitor or a

substrate analog in these enzymatic reactions.

A detailed experimental protocol for a typical enzyme inhibition assay using myo-inositol
hexasulfate hexapotassium is outlined below.

Experimental Protocol: Enzyme Inhibition Assay

Reagent Preparation:

Prepare a stock solution of the target enzyme in a suitable buffer (e.g., 50 mM Tris-HCl,

pH 7.5).

Prepare a stock solution of the substrate (e.g., p-nitrophenyl phosphate) in the same

buffer.

Prepare a series of dilutions of myo-inositol hexasulfate hexapotassium (inhibitor) in

the assay buffer.

Assay Procedure:

In a 96-well microplate, add a fixed volume of the enzyme solution to each well.

Add varying concentrations of the inhibitor (myo-inositol hexasulfate hexapotassium) to

the wells.
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Pre-incubate the enzyme and inhibitor mixture at the optimal temperature for the enzyme

(e.g., 37°C) for a defined period (e.g., 10 minutes).

Initiate the enzymatic reaction by adding the substrate to each well.

Monitor the reaction progress by measuring the absorbance of the product at a specific

wavelength over time using a microplate reader.

Data Analysis:

Calculate the initial reaction velocities from the linear portion of the absorbance versus

time plots.

Plot the reaction velocities against the inhibitor concentrations.

Determine the half-maximal inhibitory concentration (IC₅₀) by fitting the data to a suitable

dose-response curve.

Visualizing Molecular Interactions and Experimental
Logic
To further elucidate the role of myo-inositol hexasulfate hexapotassium in experimental

settings, the following diagrams, generated using the DOT language, illustrate a key signaling

pathway and a typical experimental workflow.
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Figure 1: Simplified Inositol Phosphate Signaling Pathway
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Caption: Simplified Inositol Phosphate Signaling Pathway.
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Figure 2: Experimental Workflow for IC₅₀ Determination
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Caption: Experimental Workflow for IC₅₀ Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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